Cas no 1807098-50-5 (3,4-Bis(trifluoromethyl)-2-cyanobenzamide)

• Product Name: 3,4-Bis(trifluoromethyl)-2-cyanobenzamide
• CAS No: 1807098-50-5
• MF: C₁₀H₄F₆N₂O
• MW: 282.141983032227
• CID: 4960092
• Update Time: 2025-06-13

3,4-Bis(trifluoromethyl)-2-cyanobenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-cyanobenzamide

• Inchi： 1S/C10H4F6N2O/c11-9(12,13)6-2-1-4(8(18)19)5(3-17)7(6)10(14,15)16/h1-2H,(H2,18,19)
• InChI Key： AZBJPMGOUPVRAQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(N)=O)C=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 407
• XLogP3: 2.3
• Topological Polar Surface Area: 66.9

Additional information on 3,4-Bis(trifluoromethyl)-2-cyanobenzamide

Comprehensive Overview of 3,4-Bis(trifluoromethyl)-2-cyanobenzamide (CAS No. 1807098-50-5)

3,4-Bis(trifluoromethyl)-2-cyanobenzamide (CAS No. 1807098-50-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and advanced material science. This compound, characterized by its unique trifluoromethyl and cyano functional groups, exhibits remarkable properties that make it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel pharmaceuticals and high-performance materials.

The molecular structure of 3,4-Bis(trifluoromethyl)-2-cyanobenzamide features two trifluoromethyl groups at the 3 and 4 positions of the benzene ring, along with a cyano group at the 2 position. These functional groups contribute to its high electron-withdrawing capacity, making it an excellent candidate for use in cross-coupling reactions and other advanced synthetic methodologies. The compound's CAS number 1807098-50-5 is a critical identifier for researchers seeking to explore its properties and applications in depth.

In recent years, the demand for fluorinated compounds like 3,4-Bis(trifluoromethyl)-2-cyanobenzamide has surged due to their unique chemical and physical properties. Fluorinated compounds are known for their stability, lipophilicity, and ability to modulate biological activity, making them indispensable in drug discovery. This compound, in particular, has been investigated for its potential role in the development of kinase inhibitors and anticancer agents, topics that are currently trending in scientific literature and online searches.

Another area where 3,4-Bis(trifluoromethyl)-2-cyanobenzamide shows promise is in the field of agrochemicals. The incorporation of trifluoromethyl groups into pesticide and herbicide molecules often enhances their efficacy and environmental stability. As the agricultural industry seeks more sustainable and effective solutions, compounds like this are becoming increasingly relevant. Online searches for "fluorinated agrochemicals" and "advanced pesticide intermediates" reflect this growing interest.

From a material science perspective, 3,4-Bis(trifluoromethyl)-2-cyanobenzamide could play a pivotal role in the development of high-performance polymers and electronic materials. The compound's ability to influence electronic properties makes it a candidate for use in organic semiconductors and other advanced materials. This aligns with the current focus on green chemistry and sustainable materials, which are hot topics in both academic and industrial circles.

The synthesis and characterization of 3,4-Bis(trifluoromethyl)-2-cyanobenzamide require specialized expertise, given the complexity of its functional groups. Researchers often employ techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity. These methods are frequently searched by professionals looking to validate or replicate studies involving this compound.

In conclusion, 3,4-Bis(trifluoromethyl)-2-cyanobenzamide (CAS No. 1807098-50-5) is a versatile and highly functionalized compound with broad applications across multiple industries. Its unique structural features and potential uses in pharmaceuticals, agrochemicals, and material science make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in the search for innovative solutions to modern challenges.